Cas no 688789-94-8 (2-Phenylmethanesulfonamidopropanoic Acid)

• Product Name: 2-Phenylmethanesulfonamidopropanoic Acid
• CAS No: 688789-94-8
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 3148330
• PubChem ID: 4083565
• Update Time: 2025-04-21

2-Phenylmethanesulfonamidopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(phenylmethane)sulfonamidopropanoic acid
• NCB78994
• NSC45695
• NSC-45695
• 688789-94-8
• Z235352225
• 864-157-4
• G21368
• SR-01000467217
• NCGC00336258-01
• SCHEMBL7462670
• EN300-50336
• Oprea1_202457
• N-(Benzylsulfonyl)alanine
• 2-(benzylsulfonylamino)propanoic Acid
• 2-(PHENYLMETHANESULFONAMIDO)PROPANOIC ACID
• (Benzylsulfonyl)-DL-alanine
• SR-01000467217-1
• AKOS000133251
• AKOS016885867
• AB01330046-02
• 2-phenylmethanesulfonamidopropanoic acid
• Oprea1_309204
• 2-Phenylmethanesulfonamidopropanoic Acid

• Inchi： 1S/C10H13NO4S/c1-8(10(12)13)11-16(14,15)7-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)
• InChI Key： CZIBABWRWDOXIT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 243.05652907Da
• Monoisotopic Mass: 243.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives